Cas no 2231676-81-4 (methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate)

• Product Name: methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• CAS No: 2231676-81-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5305203
• Update Time: 2026-03-10

methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate

• Inchi： 1S/C10H10N2O2/c1-6-3-11-4-7-8(10(13)14-2)5-12-9(6)7/h3-5,12H,1-2H3
• InChI Key： AGPXRQOWRWLUGW-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C2NC=C(C(OC)=O)C1=2

Additional information on methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate

Methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 2231676-81-4): A Comprehensive Overview

Methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate, identified by its CAS number 2231676-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused pyrrole and pyridine ring system, has garnered attention due to its structural complexity and potential biological activities. The compound's unique framework, characterized by a methyl group at the 7-position and a carboxylate ester at the 3-position, positions it as a valuable scaffold for the development of novel therapeutic agents.

The 1H-pyrrolo[3,2-c]pyridine core is a privileged structure in drug discovery, known for its ability to interact with biological targets in diverse ways. This particular derivative has been explored for its pharmacological properties, particularly in the context of modulating enzyme activity and receptor binding. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles.

In the realm of medicinal chemistry, the ester functionality at the 3-position of methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate offers versatility in chemical modifications. This feature allows for further derivatization through hydrolysis or transesterification, enabling the exploration of different biological activities. The compound's structural motif is reminiscent of natural products and bioactive scaffolds, suggesting its utility in mimicking or enhancing natural ligands.

Recent advancements in computational chemistry have facilitated the virtual screening and design of derivatives based on methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate. Molecular docking studies have identified potential interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These computational insights have guided experimental efforts to optimize the compound's pharmacokinetic and pharmacodynamic properties.

The synthesis of methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate involves multi-step organic transformations, showcasing the expertise required in heterocyclic chemistry. Key synthetic strategies include cyclization reactions to form the pyrrolopyridine core, followed by functional group manipulations to introduce the methyl and ester groups. Advances in synthetic methodologies have improved yield and purity, making large-scale production feasible for research and development purposes.

The biological evaluation of methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate has revealed promising activities in preclinical models. Studies have demonstrated its ability to modulate pathways associated with neurological disorders, cancer, and cardiovascular diseases. The compound's interaction with specific enzymes has been investigated in detail, providing insights into its mechanism of action. These findings have laid the groundwork for further clinical investigations to assess its therapeutic potential.

In conclusion, methyl 7-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 2231676-81-4) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.